5-Bromo-6-methoxypyridine-3-carboxamide
Overview
Description
5-Bromo-6-methoxypyridine-3-carboxamide is a chemical compound with the molecular formula C7H7BrN2O2 . It has a molecular weight of 231.05 . This compound is used in various scientific research and its unique properties enable its application in diverse fields, ranging from pharmaceuticals to organic synthesis.
Molecular Structure Analysis
The molecular structure of 5-Bromo-6-methoxypyridine-3-carboxamide consists of a pyridine ring which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted at the 5th position with a bromine atom, at the 6th position with a methoxy group (-OCH3), and at the 3rd position with a carboxamide group (-CONH2) .Physical And Chemical Properties Analysis
5-Bromo-6-methoxypyridine-3-carboxamide has a predicted density of 1.632±0.06 g/cm3 and a predicted boiling point of 292.8±40.0 °C .Scientific Research Applications
Synthesis and Chemical Properties
5-Bromo-6-methoxypyridine-3-carboxamide serves as a versatile intermediate in the synthesis of complex organic compounds. For instance, it has been utilized in the efficient synthesis of carboxylic acid moieties, which are critical components of potent dopamine D2 and D3 as well as serotonin-3 (5-HT3) receptors antagonists (Hirokawa, Horikawa, & Kato, 2000). This synthesis demonstrates the compound's utility in developing therapeutics targeting neurological disorders.
Application in Imaging Studies
Moreover, 5-Bromo-6-methoxypyridine-3-carboxamide derivatives have been explored for their potential in imaging studies, particularly in the synthesis of PET radioligands. For example, MK-1064, a compound synthesized from a derivative of 5-Bromo-6-methoxypyridine-3-carboxamide, has been identified for imaging of orexin-2 receptor, showcasing the compound's application in neuroimaging and the study of sleep disorders (Gao, Wang, & Zheng, 2016).
Safety and Hazards
properties
IUPAC Name |
5-bromo-6-methoxypyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O2/c1-12-7-5(8)2-4(3-10-7)6(9)11/h2-3H,1H3,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXLMIURJCGSMIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)C(=O)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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